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Compound of Interest

Compound Name: BMS-986463

Cat. No.: B15605328 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in optimizing the

in vivo dosage of BMS-986463, a novel WEE1 molecular glue degrader currently in clinical

development for advanced solid tumors.[1][2][3] Given that specific preclinical data for BMS-
986463 is not publicly available, this guide provides a framework based on established

principles for in vivo testing of novel small molecule inhibitors.

Frequently Asked Questions (FAQs)
Q1: What is the mechanism of action of BMS-986463 and how does it inform in vivo study

design?

A1: BMS-986463 is described as a WEE1 molecular glue degrader.[1][3] WEE1 is a key

regulator of the G2/M cell cycle checkpoint. By degrading WEE1, BMS-986463 is expected to

cause cancer cells to prematurely enter mitosis, leading to mitotic catastrophe and cell death.

This mechanism suggests that in vivo studies should be designed to assess cell cycle-related

pharmacodynamic markers and tumor growth inhibition in relevant cancer models.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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